Cas no 338760-98-8 (N-(4-CHLOROPHENYL)-N'-METHYL-4-PYRIDINECARBOXIMIDAMIDE)

• Product Name: N-(4-CHLOROPHENYL)-N'-METHYL-4-PYRIDINECARBOXIMIDAMIDE
• CAS No: 338760-98-8
• MF: C₁₃H₁₂ClN₃
• MW: 245.707481384277
• CID: 5195183
• Update Time: 2025-08-05

N-(4-CHLOROPHENYL)-N'-METHYL-4-PYRIDINECARBOXIMIDAMIDE Chemical and Physical Properties

Names and Identifiers

• N-(4-CHLOROPHENYL)-N'-METHYL-4-PYRIDINECARBOXIMIDAMIDE
• (E)-N-(4-chlorophenyl)-N'-methylpyridine-4-carboximidamide
• N-(4-chlorophenyl)-N'-methylpyridine-4-carboximidamide

• Inchi： 1S/C13H12ClN3/c1-15-13(10-6-8-16-9-7-10)17-12-4-2-11(14)3-5-12/h2-9H,1H3,(H,15,17)
• InChI Key： FROVJBUIAZNRER-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N/C(/C1C=CN=CC=1)=N/C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3

Additional information on N-(4-CHLOROPHENYL)-N'-METHYL-4-PYRIDINECARBOXIMIDAMIDE

N-(4-CHLOROPHENYL)-N'-METHYL-4-PYRIDINECARBOXIMIDAMIDE (CAS No. 338760-98-8): An Overview of Its Structure, Properties, and Applications

N-(4-CHLOROPHENYL)-N'-METHYL-4-PYRIDINECARBOXIMIDAMIDE (CAS No. 338760-98-8) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-Chloro-N'-(methyl)-N-(pyridin-4-yl)benzimidamide, is characterized by its unique structural features and potential biological activities. In this comprehensive overview, we will delve into the chemical structure, physical properties, and recent advancements in its applications.

The molecular formula of N-(4-CHLOROPHENYL)-N'-METHYL-4-PYRIDINECARBOXIMIDAMIDE is C₁₅H₁₅ClN₄, with a molecular weight of approximately 286.76 g/mol. The compound features a pyridine ring and a benzene ring, both of which are substituted with functional groups that contribute to its distinct properties. The presence of a chloro group on the benzene ring and a methyl group on the imidamide moiety imparts specific reactivity and stability characteristics.

In terms of physical properties, N-(4-CHLOROPHENYL)-N'-METHYL-4-PYRIDINECARBOXIMIDAMIDE is a white to off-white solid at room temperature. It is slightly soluble in water but exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and ethanol. These solubility properties make it suitable for various experimental conditions and formulations.

The synthesis of N-(4-CHLOROPHENYL)-N'-METHYL-4-PYRIDINECARBOXIMIDAMIDE typically involves multi-step reactions, starting from readily available starting materials. One common synthetic route involves the reaction of 4-chlorobenzoyl chloride with N-methylformamide to form the corresponding imidoyl chloride, which is then reacted with 4-pyridinecarboxamide to yield the final product. This synthetic pathway has been optimized to achieve high yields and purity levels, making it a feasible method for large-scale production.

Recent studies have highlighted the potential biological activities of N-(4-CHLOROPHENYL)-N'-METHYL-4-PYRIDINECARBOXIMIDAMIDE. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in human macrophages. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's anti-cancer activity. Preclinical studies have demonstrated that N-(4-CHLOROPHENYL)-N'-METHYL-4-PYRIDINECARBOXIMIDAMIDE can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

In addition to its direct biological effects, N-(4-CHLOROPHENYL)-N'-METHYL-4-PYRIDINECARBOXIMIDAMIDE has also been explored as a lead compound for drug discovery. Researchers have used it as a scaffold to design and synthesize analogs with enhanced potency and selectivity. For example, modifications to the substituents on the benzene ring or the pyridine ring have led to compounds with improved pharmacokinetic properties and reduced toxicity profiles.

The safety profile of N-(4-CHLOROPHENYL)-N'-METHYL-4-PYRIDINECARBOXIMIDAMIDE has been evaluated in several preclinical studies. Toxicity assessments have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully establish its safety and efficacy in human subjects.

In conclusion, N-(4-CHLOROPHENYL)-N'-METHYL-4-PYRIDINECARBOXIMIDAMIDE (CAS No. 338760-98-8) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, paving the way for innovative treatments in various disease areas.